N-(2-fluorophenyl)-1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: N-(2-fluorophenyl)-3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C18H17FN2O3S/c1-11-14-10-13(9-12-5-4-8-21(17(12)14)18(11)22)25(23,24)20-16-7-3-2-6-15(16)19/h2-3,6-7,9-11,20H,4-5,8H2,1H3
• InChI Key: NNLQGWYTBSEWAS-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)S(=O)(=O)NC4=CC=CC=C4F
• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds containing a sulfonamide functional group (a sulfur atom connected to two oxygen atoms and one nitrogen atom). Sulfonamides are known for their use in antibiotics, although they can also be found in other therapeutic drugs.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds such as quinoline derivatives are synthesized through various methods, including the reaction of anilines with malonic acid equivalents.

Molecular Structure Analysis

The compound likely contains a quinoline structure, which is a nitrogen-containing heterocyclic compound. It also has a sulfonamide group, and a fluorophenyl group attached to it.

Scientific Research Applications

Biological Activity of Sulfonamide Hybrids

Sulfonamide hybrids, which share a similar structural framework to the compound , have been extensively studied for their biological activity. These hybrids are noted for their antibacterial, anti-carbonic anhydrase, anti-obesity, diuretic, hypoglycemic, antithyroid, antitumor, and anti-neuropathic pain activities. The design and development of two-component sulfonamide hybrids incorporate various organic compounds leading to significant pharmacological profiles (Ghomashi et al., 2022).

Antibacterial Applications

The compound's core structure, akin to tetracyclic quinolones, has shown potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Research on novel tetracyclic quinoline derivatives, which may share similarities with the subject compound, indicates significant potential in combating bacterial infections, highlighting the importance of structural modifications in enhancing antibacterial efficacy (Taguchi et al., 1992).

Anticancer Potential

Investigations into fluorine-containing quinoline and pyrimidoquinoline derivatives bearing a sulfonamide moiety, which are structurally related to the compound in focus, have revealed promising anticancer activities. These studies suggest that the incorporation of a sulfonamide moiety into quinoline derivatives can significantly impact their potential as anticancer agents, with certain compounds exhibiting better activity than conventional drugs like doxorubicin against specific cancer cell lines (Ghorab et al., 2011).